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Compound of Interest

Compound Name: Ditetradecyl sebacate

Cat. No.: B15346147

An In-depth Technical Guide to Ditetradecyl Sebacate

Disclaimer: Publicly available scientific literature and chemical databases contain limited
specific experimental data for ditetradecyl sebacate. Consequently, this guide synthesizes
known information and provides theoretical context based on the properties of structurally
related long-chain diesters and sebacate compounds.

Introduction

Ditetradecyl sebacate is the diester formed from sebacic acid and 1-tetradecanol. As a long-
chain aliphatic ester, its physicochemical properties are dominated by the two C14 alkyl chains,
rendering it a highly lipophilic and waxy substance. While specific applications in drug
development are not extensively documented, its structure suggests potential utility as a lipid
excipient in various pharmaceutical formulations. This guide provides a summary of its known
properties, a plausible synthesis protocol, and an exploration of its potential roles in drug
delivery systems for an audience of researchers and drug development professionals.

Chemical Identity and Properties

The fundamental identification and calculated properties of ditetradecyl sebacate are
summarized below.
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Parameter Value Source
CAS Number 29709-32-0 [External]
Molecular Formula C38H7404 Calculated
Molecular Weight 595.0 g/mol [External]
Physical State Ef:ded to be awaxy solid at Inferred

. Insoluble in water; Soluble in
Solubility ) Inferred
nonpolar organic solvents

Note: STP (Standard Temperature and Pressure)

Synthesis of Ditetradecyl Sebacate

A specific, validated experimental protocol for the synthesis of ditetradecyl sebacate is not
readily available in the literature. However, it can be reliably synthesized via a standard
Fischer-Speier esterification reaction, which involves the acid-catalyzed reaction of a carboxylic
acid with an alcohol. A generalized protocol based on methods for similar long-chain esters is
provided below.[1]

Generalized Experimental Protocol: Fischer
Esterification

¢ Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and a
reflux condenser, combine sebacic acid (1.0 eq), 1-tetradecanol (2.1 eq), and a suitable
nonpolar solvent (e.g., toluene) to facilitate azeotropic removal of water.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid
(0.02-0.05 eq) or sulfuric acid.

» Reaction: Heat the mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap, driving the reaction to completion. Monitor the reaction
progress by tracking the amount of water collected or by using techniques like Thin Layer
Chromatography (TLC).
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o Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize

the acid catalyst by washing the organic phase with an aqueous solution of sodium
bicarbonate.

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium
sulfate or magnesium sulfate), and filter. Remove the solvent under reduced pressure.

o Final Product: The resulting crude product can be further purified by recrystallization from a
suitable solvent (e.g., ethanol or acetone) to yield pure, waxy ditetradecyl sebacate.

Synthesis Workflow Diagram
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A generalized workflow for the synthesis of ditetradecyl sebacate.

Potential Applications in Drug Development

The highly lipophilic nature of ditetradecyl sebacate makes it a candidate material for various
applications in drug delivery, particularly for poorly water-soluble drugs. While direct studies are
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scarce, its properties align with those of lipid excipients commonly used in the pharmaceutical
industry.[2][3]

Solid Lipid Nanoparticles (SLNs) and Nanostructured
Lipid Carriers (NLCs)

Ditetradecyl sebacate could serve as a core matrix lipid for the formulation of SLNs and
NLCs. These nanoparticles are designed to encapsulate lipophilic drugs, enhancing their
solubility, stability, and bioavailability. The long C14 chains would form a solid, crystalline lipid
core at physiological temperatures, enabling controlled or sustained release of the entrapped
therapeutic agent.

Ointments, Creams, and Emollients

In topical and transdermal formulations, it could function as a stiffening agent, emollient, or
component of the lipid phase in creams and ointments.[2] Its waxy texture can provide
structure and occlusivity, which is beneficial for skin hydration and drug penetration.

Melt Extrusion and Granulation

As a low-melting-point lipid, it could be used as a binder in melt granulation or hot-melt
extrusion processes to produce sustained-release tablets or granules. The lipid matrix would
control drug release via diffusion and/or erosion.

Logical Relationship for a Potential Application

The diagram below illustrates the conceptual use of ditetradecyl sebacate in a solid lipid
nanoparticle (SLN) for drug delivery.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://nayakem.com/sebacates/
https://www.nbinno.com/article/synthetic-flavorsfragrances/understanding-diethyl-sebacate-properties-industrial-applications-pd
https://www.benchchem.com/product/b15346147?utm_src=pdf-body
https://nayakem.com/sebacates/
https://www.benchchem.com/product/b15346147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15346147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Formulation Components

Surfactant / Stabilizer
(e.g., Poloxamer, Lecithin)

Ditetradecyl Sebacate

(Solid Lipid Matrix) SIZUEIIB Rl

High-Shear Homogenization
or Microfluidization

anoparticle Formation

Drug-Loaded Solid Lipid Nanoparticle (SLN)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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